Cas no 2172052-90-1 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid)

• Product Name: 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid
• CAS No: 2172052-90-1
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 5952527
• PubChem ID: 165573724
• Update Time: 2025-05-22

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid
• 4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}butanoic acid
• EN300-1563485
• 2172052-90-1

• Inchi： 1S/C24H24N4O5/c1-28-21(13-20(27-28)23(31)25-12-6-11-22(29)30)26-24(32)33-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,13,19H,6,11-12,14H2,1H3,(H,25,31)(H,26,32)(H,29,30)
• InChI Key： FKQCPGAQCPFZGA-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(NCCCC(=O)O)=O)=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 123Ų

Additional information on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid: A Comprehensive Overview

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid is a complex organic compound with the CAS number 2172052-90-1. This compound is notable for its intricate molecular structure, which includes a pyrazole ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in various fields, including drug discovery, materials science, and biochemistry.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during the synthesis of complex peptides and proteins. In this compound, the Fmoc group is attached to an amino group on the pyrazole ring, which itself is substituted with a methyl group. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to the molecule's stability and reactivity. The presence of the Fmoc group suggests that this compound may be used as an intermediate in peptide synthesis or as a building block for constructing more complex molecules.

The butanoic acid moiety at the end of the molecule adds a carboxylic acid functionality, which can participate in various chemical reactions, such as esterification or amidation. This makes the compound versatile in terms of functionalization and potential applications. The overall structure of the molecule suggests that it could be used in the development of new drugs, particularly in the field of oncology or infectious diseases, where peptide-based therapies are increasingly being explored.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazoles in drug discovery. Pyrazoles are known for their ability to bind to various biological targets, such as enzymes and receptors, making them valuable in the design of new therapeutic agents. The substitution pattern on the pyrazole ring in this compound—specifically, the presence of both an Fmoc-amino group and a methyl group—suggests that it may have unique binding properties that could be exploited in drug design.

The use of Fmoc as a protecting group has been extensively studied and optimized over the years. Its stability under basic conditions and ease of removal under acidic conditions make it ideal for use in peptide synthesis. In this compound, the Fmoc group serves not only as a protecting group but also as a functional group that can participate in further chemical transformations. This dual role underscores the molecule's potential for use in multistep synthesis processes.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These techniques allow for precise determination of the molecular structure and confirmation of the presence of all functional groups. Additionally, computational chemistry methods can be employed to study the molecule's electronic properties, reactivity, and potential interactions with biological targets.

In terms of synthesis, this compound likely involves multiple steps, including nucleophilic substitutions, condensations, and protecting/deprotecting strategies. The synthesis would require careful planning to ensure high yields and purity at each step. Given its complexity, this compound would typically be synthesized by researchers with expertise in organic chemistry and peptide synthesis.

Looking forward, this compound represents an exciting avenue for further research. Its unique combination of functional groups makes it a promising candidate for exploring new chemical reactions or developing novel therapeutic agents. As research into heterocyclic compounds continues to advance, compounds like 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid will play a crucial role in expanding our understanding of molecular design and function.